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Compound of Interest

Compound Name: rac-2-Aminobutyric Acid-d3

Cat. No.: B595061 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of the physical state and appearance

of rac-2-Aminobutyric Acid-d3, a deuterated isotopologue of the amino acid DL-2-

Aminobutyric acid. Understanding the physicochemical properties of this compound is

fundamental for its application in various research and development settings, including its use

as an internal standard in mass spectrometry-based studies, in metabolic flux analysis, and as

a building block in the synthesis of labeled peptides. This document outlines its physical

characteristics, provides relevant quantitative data, details experimental protocols for its

characterization, and presents a logical workflow for these procedures.

Physical State and Appearance
rac-2-Aminobutyric Acid-d3 is a synthetic, isotopically labeled compound. Based on

information from suppliers and data for its non-deuterated analog, its key physical

characteristics are as follows:

Physical State: At standard temperature and pressure, rac-2-Aminobutyric Acid-d3 is a

solid.[1] This is consistent with the physical state of similar small molecule amino acids.

Appearance: The compound is typically supplied as a white to off-white powder or crystalline

powder.[2][3] Visual inspection should confirm a homogenous particulate solid.
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Odor: While not specifically documented for the deuterated form, the non-deuterated analog,

DL-2-Aminobutyric acid, is reported to have a very faint caramellic-sweet odor.[4]

Quantitative Physicochemical Data
The following table summarizes key quantitative data for rac-2-Aminobutyric Acid-d3 and its

non-deuterated analog, rac-2-Aminobutyric acid. It is important to note that the physical

properties of deuterated and non-deuterated compounds are generally very similar.

Property
Value (rac-2-Aminobutyric
Acid)

Notes

Melting Point ~291 °C (decomposes)

Data for the non-deuterated

analog.[4] A similar value is

expected for the deuterated

form.

Solubility in Water 210 g/L
Data for the non-deuterated

analog.

Solubility in Organic Solvents
Slightly soluble in DMSO and

Methanol.

Experimental Protocols
The following protocols describe standard methods for the determination of the physical state

and appearance of a solid organic compound like rac-2-Aminobutyric Acid-d3.

Determination of Physical State and Appearance
Objective: To visually characterize the physical state, color, and form of the compound at

ambient conditions.

Materials:

Sample of rac-2-Aminobutyric Acid-d3

Spatula
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White weighing paper or watch glass

Microscope (optional)

Procedure:

Place a small amount (approximately 10-20 mg) of the rac-2-Aminobutyric Acid-d3 sample

onto a clean, dry piece of white weighing paper or a watch glass using a spatula.

Observe the sample under good lighting against the white background.

Record the physical state (e.g., solid).

Record the color of the sample (e.g., white, off-white).

Describe the form of the solid (e.g., amorphous powder, crystalline powder, distinct crystals).

For a more detailed examination of the crystal structure, a small amount of the sample can

be viewed under a microscope.

Carefully note any characteristic odor by gently wafting the vapors toward the nose. Do not

directly inhale the substance.

Melting Point Determination
Objective: To determine the melting point range of the compound, which is a key indicator of

purity.

Materials:

Sample of rac-2-Aminobutyric Acid-d3

Melting point apparatus

Capillary tubes (open at one end)

Spatula

Procedure:
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Ensure the melting point apparatus is clean and calibrated.

Finely crush a small amount of the rac-2-Aminobutyric Acid-d3 sample into a powder.

Pack the dry powder into a capillary tube to a height of 2-3 mm by tapping the sealed end of

the tube on a hard surface.

Place the capillary tube into the heating block of the melting point apparatus.

Set the apparatus to heat at a rate of approximately 10-15 °C per minute initially.

Observe the sample closely. When the temperature is within 20 °C of the expected melting

point, reduce the heating rate to 1-2 °C per minute to ensure accurate measurement.

Record the temperature at which the first drop of liquid appears (the onset of melting).

Record the temperature at which the entire solid has melted into a clear liquid (the

completion of melting).

The recorded range between these two temperatures is the melting point range of the

sample.

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the physicochemical characterization

of a chemical sample like rac-2-Aminobutyric Acid-d3.
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Caption: Workflow for Physicochemical Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.alfa-chemistry.com/product/dl-2-aminobutyric-acid-cas-2835-81-6-120133.html
https://www.fishersci.ca/shop/products/r-2-aminobutyric-acid-tci-america-2/p-7117398
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4382245.htm
https://www.benchchem.com/product/b595061#physical-state-and-appearance-of-rac-2-aminobutyric-acid-d3
https://www.benchchem.com/product/b595061#physical-state-and-appearance-of-rac-2-aminobutyric-acid-d3
https://www.benchchem.com/product/b595061#physical-state-and-appearance-of-rac-2-aminobutyric-acid-d3
https://www.benchchem.com/product/b595061#physical-state-and-appearance-of-rac-2-aminobutyric-acid-d3
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b595061?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b595061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

